tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate
Overview
Description
Tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate, also known as TBFCC, is a cyclic carbamate compound with a tert-butyl group attached to the nitrogen atom. It is a derivative of carbamic acid, which is a cyclic compound with a carbamate group attached to the nitrogen atom. TBFCC is used in scientific research because of its ability to form strong complexes with metal ions and its ability to act as a catalyst in certain reactions. TBFCC is also used in the synthesis of pharmaceuticals and other organic compounds.
Mechanism of Action
Tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate acts as a catalyst in certain reactions by forming strong complexes with metal ions. The binding of the metal ion to the tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate molecule changes the shape of the molecule, which in turn affects the rate of the reaction. The formation of the complex also stabilizes the transition state of the reaction, which increases the rate of the reaction.
Biochemical and Physiological Effects
tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate has been found to have no significant biochemical or physiological effects. It is not toxic to humans and is not known to be carcinogenic.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate in lab experiments is its ability to form strong complexes with metal ions. This allows for the study of enzyme-catalyzed reactions, such as the hydrolysis of esters, and the synthesis of pharmaceuticals and other organic compounds. The main limitation of using tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate is that it is not very stable in aqueous solutions and is therefore not suitable for use in biological systems.
Future Directions
The use of tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate in scientific research is still in its early stages and there are many potential future directions for its use. One potential direction is the use of tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate as a ligand in the synthesis of metal complexes. This could be used to study the properties of metal complexes and their potential applications. Another potential direction is the use of tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate in the synthesis of polymers. This could be used to study the properties of polymers and their potential applications. Additionally, tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate could be used in the study of enzyme-catalyzed reactions, such as the hydrolysis of esters, and the synthesis of pharmaceuticals and other organic compounds. Finally, tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate could be used to study the effects of metal ions on the structure and function of proteins.
Synthesis Methods
The synthesis of tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate is relatively straightforward and can be accomplished in a few steps. The first step is the formation of the cyclic carbamate from the reaction of tert-butyl alcohol with formic acid. This reaction is catalyzed by a base, such as sodium hydroxide, and yields the cyclic carbamate. The second step is the addition of the tert-butyl group to the nitrogen atom. This is accomplished by the reaction of tert-butyl bromide with the cyclic carbamate in the presence of a base, such as sodium hydroxide. The resulting product is tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate.
Scientific Research Applications
Tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate has a wide range of applications in scientific research. It has been used as a catalyst in the synthesis of pharmaceuticals and other organic compounds. It has also been used as a ligand in the preparation of metal complexes, as well as in the synthesis of polymers. In addition, tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate has been used in the study of enzyme-catalyzed reactions, such as the hydrolysis of esters.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(4-tert-butyl-1-formylcyclohexyl)carbamate involves the reaction of tert-butyl carbamate with 4-tert-butyl-1-cyclohexanone in the presence of a catalyst to form the desired product.", "Starting Materials": [ "tert-butyl carbamate", "4-tert-butyl-1-cyclohexanone", "catalyst" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in a suitable solvent.", "Step 2: Add 4-tert-butyl-1-cyclohexanone to the solution.", "Step 3: Add a catalyst to the solution and stir the mixture at a suitable temperature for a suitable time.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2763750-08-7 |
Molecular Formula |
C16H29NO3 |
Molecular Weight |
283.4 |
Purity |
95 |
Origin of Product |
United States |
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